N-[4-chloro-2-(trifluoromethyl)phenyl]-2-[(2-ethylquinazolin-4-yl)oxy]acetamide

• IUPAC Name: 2-[3-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanyl-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C26H31N5OS/c1-4-21-6-5-7-22(17-21)29-24(32)18-33-26-25(27-10-11-28-26)31-14-12-30(13-15-31)23-16-19(2)8-9-20(23)3/h5-11,16-17H,4,12-15,18H2,1-3H3,(H,29,32)
• InChI Key: SGZAOHJOHRQRBQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC=CN=C2N3CCN(CC3)C4=C(C=CC(=C4)C)C
• Molecular Formula: C26H31N5OS
• Molecular Weight: 461.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group (-CF3), a chloro group (-Cl), an amide group (-CONH2), and a quinazolinone group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the 2-ethylquinazolin-4-ol and the 4-chloro-2-(trifluoromethyl)phenylacetamide separately, followed by a coupling reaction to join these two components together. The exact synthetic route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the trifluoromethyl group and the amide group could lead to interesting electronic and steric effects.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the trifluoromethyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which might affect its solubility and its ability to cross biological membranes.

Scientific Research Applications

Anticancer Properties

• This compound exhibits potential as an anticancer agent due to its structural features. Researchers have explored its effects on tumor cell growth inhibition and apoptosis induction. .

Anti-Inflammatory Activity

• The compound’s sulfanyl and acetamide moieties suggest anti-inflammatory properties. .

Antimicrobial Effects

• The presence of piperazine and quinazoline moieties hints at antimicrobial activity. Researchers have examined its impact on bacterial and fungal growth. .

Neuroprotective Potential

• The trifluoromethylphenyl group and quinazoline scaffold raise interest in neuroprotective applications. Studies have investigated its effects on neuronal cell viability, oxidative stress, and neuroinflammation. .

Cardiovascular Applications

• The compound’s diverse substituents may influence cardiovascular function. Researchers have studied its effects on blood pressure regulation, vascular tone, and endothelial health. .

Analgesic Properties

• The presence of piperazine and phenyl moieties suggests potential analgesic effects. .

Metabolic Disorders

• Given its complex structure, investigations into metabolic pathways and potential effects on glucose metabolism, lipid regulation, or mitochondrial function are warranted. .

Drug Development

• The compound’s unique structure provides opportunities for drug design. Researchers may explore modifications to enhance specific properties or target particular biological pathways. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment and the use of appropriate containment and disposal methods.

Future Directions

The future research directions for this compound could include further studies to explore its synthesis, its reactivity, and its potential uses. It could also be interesting to investigate the effects of modifying its structure on its properties and activity.